Cas no 2138167-96-9 (1-(3-Bromo-4-chlorophenyl)-5-methyl-1,4-diazepane)

• Product Name: 1-(3-Bromo-4-chlorophenyl)-5-methyl-1,4-diazepane
• CAS No: 2138167-96-9
• MF: C₁₂H₁₆BrClN₂
• MW: 303.625841140747
• CID: 6510902
• PubChem ID: 165450181
• Update Time: 2025-07-23

1-(3-Bromo-4-chlorophenyl)-5-methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• EN300-715349
• 1-(3-bromo-4-chlorophenyl)-5-methyl-1,4-diazepane
• 2138167-96-9
• 1-(3-Bromo-4-chlorophenyl)-5-methyl-1,4-diazepane

• Inchi： 1S/C12H16BrClN2/c1-9-4-6-16(7-5-15-9)10-2-3-12(14)11(13)8-10/h2-3,8-9,15H,4-7H2,1H3
• InChI Key： QUBBUYJZWKAGPI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)N1CCNC(C)CC1)Cl

Computed Properties

• Exact Mass: 302.01854g/mol
• Monoisotopic Mass: 302.01854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(3-Bromo-4-chlorophenyl)-5-methyl-1,4-diazepane

Professional Introduction to Compound with CAS No. 2138167-96-9 and Product Name: 1-(3-Bromo-4-chlorophenyl)-5-methyl-1,4-diazepane

The compound with the CAS number 2138167-96-9 and the product name 1-(3-Bromo-4-chlorophenyl)-5-methyl-1,4-diazepane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of diazepane derivatives, which have garnered considerable attention due to their diverse pharmacological properties. The structural features of this molecule, particularly the presence of bromo and chloro substituents on the aromatic ring, as well as the methyl group on the diazepane core, contribute to its unique chemical and biological characteristics.

Recent research in medicinal chemistry has highlighted the potential of diazepane derivatives as scaffolds for developing novel therapeutic agents. The 1-(3-Bromo-4-chlorophenyl)-5-methyl-1,4-diazepane structure has been investigated for its potential applications in treating various neurological and inflammatory disorders. The bromo and chloro groups enhance the molecule's interactions with biological targets, making it a promising candidate for further pharmacological exploration.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers have demonstrated that derivatives of this compound exhibit significant inhibitory effects on certain enzyme targets associated with neurological disorders. The 3-Bromo-4-chlorophenyl moiety plays a crucial role in modulating the binding affinity of the molecule to these targets. This finding opens up new avenues for developing treatments for conditions such as epilepsy and chronic pain syndromes.

The 5-methyl group in the diazepane ring further influences the pharmacokinetic properties of the compound. Studies indicate that this substitution enhances metabolic stability while maintaining high bioavailability. This balance is critical for developing drugs that can be administered orally and remain effective over prolonged periods.

Another area of interest has been the potential anti-inflammatory properties of 1-(3-Bromo-4-chlorophenyl)-5-methyl-1,4-diazepane. Preclinical studies have shown that this compound can modulate inflammatory pathways by interacting with specific receptors and enzymes. The bromo and chloro substituents on the aromatic ring are key in these interactions, suggesting that they are critical for achieving therapeutic efficacy.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have revealed insights into how the 1-(3-Bromo-4-chlorophenyl)-5-methyl-1,4-diazepane molecule interacts with biological targets at an atomic level. These insights have guided synthetic modifications aimed at improving its pharmacological profile.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the bromo and chloro substituents efficiently. These methods not only enhance yield but also minimize unwanted byproducts, ensuring a high level of purity.

Quality control and analytical techniques are essential in ensuring the consistency and reliability of pharmaceutical compounds like 1-(3-Bromo-4-chlorophenyl)-5-methyl-1,4-diazepane. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm molecular structure and purity.

The potential therapeutic applications of this compound extend beyond neurological disorders. Emerging research suggests that it may also have applications in treating certain types of cancer by inhibiting key signaling pathways involved in tumor growth. The 3-Bromo-4-chlorophenyl moiety is particularly important in these interactions, highlighting its significance in drug design.

Future studies are planned to explore the clinical potential of 1-(3-Bromo-4-chlorophenyl)-5-methyl-1,4-diazepane through preclinical trials. These trials will assess its safety profile, optimal dosing regimens, and comparative efficacy against existing treatments. Such studies are crucial for translating laboratory findings into viable therapeutic options for patients.

The development of novel pharmaceutical compounds like 1-(3-Bromo-4-chlorophenyl)-5-methyl-1,4-diazepane underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. By leveraging cutting-edge research methodologies and innovative synthetic strategies, scientists continue to push the boundaries of what is possible in drug discovery.